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Compound of Interest

Methyl 3-
Compound Name:

oxocyclobutanecarboxylate

Cat. No.: B044603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of Methyl 3-oxocyclobutanecarboxylate, a key intermediate in pharmaceutical
synthesis.

Physicochemical and Spectroscopic Properties

Methyl 3-oxocyclobutanecarboxylate is a colorless to pale yellow liquid.[1] It is slightly
soluble in water but soluble in organic solvents like ethanol and acetone.[2]

Table 1: Physicochemical Properties
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Property Value Reference(s)
CAS Number 695-95-4 [3]
Molecular Formula CeHsOs3 [3]
Molecular Weight 128.13 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 188.0 + 33.0 °C (Predicted)
Density 1.219 g/mL
Solubility Slightly soluble in water [2]
Storage Temperature 2-8 °C
Table 2: Spectroscopic Data
Spectrum Type Data Reference(s)

1H NMR (CDCls, 400 MHz)

o (ppm): 3.78 (s, 3H), 3.40-
3.47 (m, 2H), 3.22-3.34 (m,
3H)

13C NMR

Data not available in the

search results.

Infrared (IR)

Specific spectrum not

available. Expect strong C=0

stretching for ketone and ester.

Mass Spectrometry (MS)

Specific spectrum not
available. The molecular ion
peak [M]+ would be at m/z
128.

Synthesis and Experimental Protocols

Methyl 3-oxocyclobutanecarboxylate is primarily synthesized through the esterification of 3-

oxocyclobutanecarboxylic acid.
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Synthesis of Methyl 3-oxocyclobutanecarboxylate

A common method involves the acid-catalyzed esterification of 3-oxocyclobutanecarboxylic
acid with methanol.

Experimental Protocol:

To a solution of 3-oxocyclobutanecarboxylic acid (1 g, 8.77 mmol) in methanol, slowly add
concentrated sulfuric acid (0.2 mL) dropwise.

» Heat the reaction mixture to reflux at 75 °C.

e Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.
» Remove the methanol solvent by distillation under reduced pressure.

o Extract the resulting residue with ethyl acetate and water.

e Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced
pressure to yield methyl 3-oxocyclobutanecarboxylate as a colorless oil.

Synthesis of 3-Oxocyclobutanecarboxylic Acid
(Precursor)

The precursor, 3-oxocyclobutanecarboxylic acid, can be synthesized from 3,3-
dicyanocyclobutanone.

Experimental Protocol:

e Suspend 3,3-dicyanocyclobutanone (97.1 g, 0.5 mol) in 6M aqueous hydrochloric acid (420
mL, 2.5 mol).

e Reflux the mixture at 70-100 °C for 16-24 hours.

 After the reaction is complete, evaporate the mixture to dryness.
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e Add toluene (500 mL) and wash with water (100 mL).

» Dry the organic layer with anhydrous sodium sulfate, filter, and evaporate to dryness to
obtain the crude product.

o Recrystallize the crude product from methyl tertiary butyl ether to yield pure 3-
oxocyclobutanecarboxylic acid.

Applications in Drug Development

Methyl 3-oxocyclobutanecarboxylate is a valuable building block in the synthesis of various
pharmaceutical compounds.[4] A notable application is in the preparation of novel
iImidazobenzazepine derivatives, which act as dual H1/5-HT2A antagonists for the treatment of
sleep disorders.[5]

Logical Workflow for Pharmaceutical Synthesis

The following diagram illustrates a generalized workflow for the utilization of Methyl 3-
oxocyclobutanecarboxylate in the synthesis of a target pharmaceutical compound.
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General Synthetic Workflow

Starting Material
(e.g., 3-Oxocyclobutanecarboxylic Acid)

Esterification

(Methyl 3-oxocyclobutanecarboxylate Synthesis)

Methyl 3-oxocyclobutanecarboxylate
(CAS 695-95-4)

Multi-step Synthesis
(e.g., Formation of Imidazobenzazepine Core)

Purification
(e.g., Chromatography)

Final Pharmaceutical Compound
(e.g., Dual H1/5-HT2A Antagonist)

Click to download full resolution via product page

Caption: General workflow for pharmaceutical synthesis.
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Safety and Handling

Methyl 3-oxocyclobutanecarboxylate is classified as a combustible liquid and causes skin

and serious eye irritation.[6] It may also cause respiratory irritation.[6]

Table 3: Hazard Information

Hazard Statement

Description

H227 Combustible liquid

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Handling and Storage:

» Store in a cool, dry, and well-ventilated area.[7]

o Keep away from heat, sparks, and open flames.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

e Handle in a fume hood to avoid inhalation.

 In case of contact with skin or eyes, rinse immediately with plenty of water.

Experimental Workflow Diagram

The following diagram provides a more detailed experimental workflow for the synthesis and

purification of a target compound from Methyl 3-oxocyclobutanecarboxylate.
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Detailed Experimental Workflow
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Caption: Detailed experimental workflow diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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